Cas no 791-69-5 (∆9(11)-Estradiol)

∆9(11)-Estradiol structure

Product Name:∆9(11)-Estradiol

CAS No:791-69-5

MF:C₁₈H₂₂O₂

MW:270.366085529327

CID:984578

PubChem ID:9816888

Update Time:2024-10-27

∆9(11)-Estradiol Chemical and Physical Properties

Names and Identifiers

- 9-dihydroestradiol
- ?9,11-Estradiol
- 9(11)-Estradiol
- (8S,13S,14S,17S)-13-methyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,17-diol
- ∆9(11)-Estradiol
- ∆9,11-ESTRADIOL
- J 1213
- ZYC 1
- (17β)-Estra-1,3,5(10),9(11)-tetraene-3,17-diol (ACI)
- Estra-1,3,5(10),9(11)-tetraene-3,17β-diol (6CI, 7CI, 8CI)
- 9,11-Dehydroestradiol
- Δ9,11-Estradiol
- Estra-1,3,5(10),9(11)-tetraene-3,17?-diol (9,11-Didehydroestradiol)
- A905293
- .DELTA.9,11-ESTRADIOL
- Estra-1,3,5(10),9(11)-tetraene-3,17-diol, (17.beta.)-
- Estra-1,3,5(10),9(11)-tetraene-3,17-diol #
- (+)-delta9,11-Estradiol
- 791-69-5
- ESTRA-1,3,5(10),9(11)-TETRAENE-3,17.BETA.-DIOL
- FABGTKBXHAEVKL-OWSLCNJRSA-N
- DTXSID60229538
- Estradiol hemihydrate specified impurity D [EP]
- (17beta)-estra-1,3,5(10),9(11)-tetraene-3,17-diol
- ?9(11)-Estradio
- SCHEMBL8038320
- Estra-1,3,5(10),9(11)-tetraene-3,17-diol, (17beta)-
- Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol (9,11-Didehydroestradiol)
- ESTRADIOL HEMIHYDRATE IMPURITY D [EP IMPURITY]
- ?9(11)-Estradiol
- 99558VD54H
- Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol
- Q27272170
- J-1213
- (8S,13S,14S,17S)-13-methyl-7,8,12,13,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
- 6-(4-Chlorophenyl)-5,6-dihydroimidazo[2,1-b]thiazole
- ZYC-1
- delta9,11-Estradiol
- (+)-.DELTA.9,11-ESTRADIOL
- Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol; Estradiol Hemihydrate Imp. D (EP); 9,11-Didehydroestradiol; Estradiol Hemihydrate Impurity D; Estradiol Impurity D
- 9-DEHYDROESTRADIOL
- Estradiol hemihydrate impurity D [EP]
- UNII-99558VD54H
- ESTRADIOL HEMIHYDRATE IMPURITY D (EP IMPURITY)
- Estradiol Hemihydrate Impurity D
- Delta9(11)-Estradiol
- DTXCID10152029
- Estradiol hemihydrate specified impurity D
- Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,8,10,15-17,19-20H,2,4,6-7,9H2,1H3/t15-,16+,17+,18+/m1/s1
- InChI Key： FABGTKBXHAEVKL-OWSLCNJRSA-N
- SMILES： C[C@@]12[C@@H](O)CC[C@H]1[C@@H]1CCC3C=C(C=CC=3C1=CC2)O

Computed Properties

Exact Mass: 270.16200
Monoisotopic Mass: 270.161979940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 0
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.46000
LogP: 3.51890

∆9(11)-Estradiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E888030-1mg	∆9(11)-Estradiol	791-69-5		1mg	$138.00	2023-05-18
TRC	E888030-5mg	∆9(11)-Estradiol	791-69-5		5mg	$ 167.00	2023-09-07
TRC	E888030-10mg	∆9(11)-Estradiol	791-69-5		10mg	$ 224.00	2023-09-07
TRC	E888030-100mg	∆9(11)-Estradiol	791-69-5		100mg	$ 1454.00	2023-09-07
A2B Chem LLC	AH50479-5mg	9-DIHYDROESTRADIOL	791-69-5		5mg	$281.00	2024-04-19
A2B Chem LLC	AH50479-10mg	9-DIHYDROESTRADIOL	791-69-5		10mg	$336.00	2024-04-19
A2B Chem LLC	AH50479-100mg	9-DIHYDROESTRADIOL	791-69-5		100mg	$1533.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1594024-100mg	(8S,13S,14S,17S)-13-methyl-7,8,12,13,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol	791-69-5	98%	100mg	￥10560.00	2024-07-28

∆9(11)-Estradiol Production Method

Production Method 1

93999-10-1

791-69-5

Reaction Conditions

1.1 Reagents: Calcium carbonate Solvents: Dimethylformamide

Reference

Steroids. CXVI. CL. 10β-Halo steroids

Mills, J. S.; Barrera, Julia; Olivares, Eugenia; Garcia, Hildelisa, Journal of the American Chemical Society, 1960, 82, 5882-9

Production Method 2

1089-80-1

791-69-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Sodium borohydride Solvents: Methanol , Water ; 30 min, 0 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

An environmentally friendly and cost effective synthesis of estradiol featuring two novel reagents: Si(0)/KF and PMHS/hexamethyldisiloxane/pTSA

Lim, Chongsoo; Evenson, Gerald N.; Perrault, William R.; Pearlman, Bruce A., Tetrahedron Letters, 2006, 47(36), 6417-6420

Production Method 3

50-28-2

791-69-5

Reaction Conditions

1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Methanol ; 4 h, reflux

Reference

Design, synthesis and biological evaluation of novel 2-methoxyestradiol analogs as dual selective estrogen receptor modulators (SERMs) and antiangiogenic agents

Lao, Kejing; Wang, Yejun; Chen, Mingqi; Zhang, Jingjing; You, Qidong; et al, European Journal of Medicinal Chemistry, 2017, 139, 390-400